Cas no 1003608-91-0 (3-Bromo-2-chloro-6-fluorophenylacetonitrile)

• Product Name: 3-Bromo-2-chloro-6-fluorophenylacetonitrile
• CAS No: 1003608-91-0
• MF: C₈H₄BrClFN
• MW: 248.479463577271
• CID: 4675529
• Update Time: 2023-08-14

3-Bromo-2-chloro-6-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-fluorophenylacetonitrile
• CMXWYLCYVCFYRI-UHFFFAOYSA-N
• FCH4124871
• PC501251
• (3-bromo-2-chloro-6-fluoro-phenyl)-acetonitrile

• Inchi： 1S/C8H4BrClFN/c9-6-1-2-7(11)5(3-4-12)8(6)10/h1-2H,3H2
• InChI Key： CMXWYLCYVCFYRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC#N)=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 23.8